Cas no 801269-08-9 (2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide
• CAS No: 801269-08-9
• MF: C₁₅H₉ClF₂N₂O₂S
• MW: 354.758968114853
• CID: 6293244
• PubChem ID: 2150792
• Update Time: 2025-07-15

2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide
• 2-(4-chlorophenoxy)-N-(4,6-difluorobenzo[d]thiazol-2-yl)acetamide
• F1813-1169
• 801269-08-9
• CCG-279509
• AKOS024610844

• Inchi： 1S/C15H9ClF2N2O2S/c16-8-1-3-10(4-2-8)22-7-13(21)19-15-20-14-11(18)5-9(17)6-12(14)23-15/h1-6H,7H2,(H,19,20,21)
• InChI Key： XOOZYDSWUXTBEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=NC2C(=CC(=CC=2S1)F)F)=O

Computed Properties

• Exact Mass: 354.0041327g/mol
• Monoisotopic Mass: 354.0041327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide (CAS No. 801269-08-9) and Its Emerging Applications in Chemical Biology

2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide, identified by the CAS number 801269-08-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the class of benzothiazole derivatives, which are well-documented for their diverse pharmacological properties. The presence of both chloro and fluoro substituents in its molecular framework enhances its potential as a lead compound in drug discovery and development.

The molecular structure of 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide consists of a benzothiazole core substituted with a 4-chlorophenoxy group and an N-acetylated 4,6-difluorobenzothiazole moiety. This particular arrangement imparts distinct electronic and steric properties, making it an intriguing candidate for further exploration in medicinal chemistry. The chloro and fluoro groups not only contribute to the compound's lipophilicity but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiazole scaffolds. These compounds have shown remarkable efficacy in targeting various disease pathways, including inflammation, cancer, and infectious diseases. The benzothiazole core is particularly valued for its ability to engage with multiple biological receptors and enzymes, making it a versatile platform for drug design. The specific substitution pattern in 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide is believed to enhance its binding affinity to certain proteins involved in these pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play a pivotal role in metabolic disorders. Emerging research suggests that benzothiazole derivatives can modulate the activity of enzymes such as cytochrome P450 (CYP) isoforms, which are crucial for drug metabolism and detoxification processes. The presence of fluorine atoms in the molecule is particularly noteworthy, as fluorine substitution is known to improve metabolic stability and binding affinity. This makes 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide a promising candidate for further investigation in this context.

Furthermore, the compound has shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory processes are central to the pathogenesis of numerous chronic diseases, including arthritis and cardiovascular disorders. The ability of 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide to interact with inflammatory mediators has been demonstrated through both computational modeling and experimental assays. These studies indicate that the compound can selectively inhibit key pro-inflammatory cytokines without significant off-target effects.

The synthesis of 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core efficiently. Additionally, fluorination strategies have been optimized to introduce fluorine atoms at specific positions within the molecule.

The pharmacokinetic properties of 2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide are another area of active investigation. Understanding how a compound behaves within living systems is crucial for evaluating its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable oral bioavailability and moderate tissue distribution upon administration. These characteristics are essential for developing it into a viable drug candidate that can reach target sites effectively.

In conclusion,2-(4-chlorophenoxy)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide (CAS No. 801269-08-9) represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activities make it a valuable asset for ongoing research efforts aimed at developing novel therapeutics. As our understanding of disease mechanisms continues to evolve，this compound will undoubtedly play a crucial role in shaping future treatment strategies across multiple therapeutic domains.